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Compound of Interest

Compound Name: ATX-002

Cat. No.: B10854682 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds like ATX-002 are paramount to ensuring laboratory safety and

environmental compliance. While specific disposal instructions for ATX-002 are not extensively

documented, a comprehensive approach based on its chemical properties and standard

laboratory safety protocols can provide a clear path forward. This guide offers essential

information and step-by-step procedures for the responsible disposal of ATX-002.

ATX-002 is an ionizable cationic lipid designed for RNA drug delivery.[1][2][3] Its proper

disposal is crucial to maintain a safe research environment.

Key Chemical and Physical Properties of ATX-002
Understanding the characteristics of ATX-002 is the first step in determining the appropriate

disposal method.
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Property Value

CAS Number 1777792-34-3

Molecular Formula C₃₉H₇₂N₂O₅S

Molecular Weight 681.07 g/mol

Appearance Solid powder or oil

Solubility Soluble in DMSO

Storage Temperature 2-8°C

This data is compiled from multiple sources.[2][4]

Standard Disposal Protocol for ATX-002
While a specific Safety Data Sheet (SDS) detailing the disposal of ATX-002 is not readily

available in the public domain, general guidance for non-hazardous chemical waste should be

followed. It is imperative to adhere to all federal, state, and local environmental regulations.[5]

[6]

Experimental Protocol for Disposal:

Decontamination of Labware:

All labware (e.g., glassware, plasticware) that has come into contact with ATX-002 should

be decontaminated.

Rinse the contaminated labware thoroughly with a suitable solvent in which ATX-002 is

soluble, such as DMSO, followed by ethanol and then water.

Collect all rinsates as chemical waste.

Waste Collection:

Place all solid waste contaminated with ATX-002 (e.g., pipette tips, gloves, weighing

paper) into a designated, clearly labeled, and sealed chemical waste container.
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Solutions containing ATX-002 and the rinsates from decontamination should be collected

in a separate, labeled liquid chemical waste container.

Waste Segregation:

Do not mix ATX-002 waste with other incompatible waste streams.

Keep solid and liquid waste in separate containers.

Labeling and Storage:

Clearly label the waste containers with "ATX-002 Waste" and include the CAS number

(1777792-34-3) and the approximate concentration and quantity of the waste.

Store the waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Provide the waste manifest or any required documentation to the disposal service.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ATX-002.
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Caption: Logical workflow for the safe disposal of ATX-002 waste.

Signaling Pathway for Safe Handling and Disposal
Decision Making
The decision-making process for handling and disposing of ATX-002 should follow a clear

pathway to ensure safety and compliance at every step.
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Caption: Decision-making pathway for safe handling and disposal of ATX-002.

By adhering to these procedures and maintaining a proactive approach to safety, laboratories

can effectively manage the disposal of ATX-002, fostering a secure and compliant research

environment. Always consult your institution's specific safety guidelines and EHS office for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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